Cas no 115494-60-5 ()

• CAS No: 115494-60-5
• MF: C₁₀H₁₅N₃O₅
• MW: 257.243202447891
• CID: 6769037
• PubChem ID: 13871035
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H15N3O5/c1-10(17)7(15)5(4-14)18-8(10)13-3-2-6(11)12-9(13)16/h2-3,5,7-8,14-15,17H,4H2,1H3,(H2,11,12,16)/t5-,7-,8-,10+/m1/s1
• InChI Key： PPUDLEUZKVJXSZ-UZRKRJFESA-N
• SMILES： O1[C@H](CO)[C@H]([C@@](C)([C@@H]1N1C(N=C(C=C1)N)=O)O)O

Computed Properties

• Exact Mass: 257.10117059g/mol
• Monoisotopic Mass: 257.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides